Cas no 868272-85-9 (DAB tetrahydrochloride hydrate)

DAB tetrahydrochloride hydrate (3,3'-Diaminobenzidine tetrahydrochloride hydrate) is a chromogenic substrate widely used in immunohistochemistry (IHC) and enzyme-linked immunosorbent assays (ELISA). Its key advantages include high sensitivity and specificity for peroxidase-based detection systems, producing an insoluble brown precipitate upon oxidation, which facilitates clear visualization under microscopy. The tetrahydrochloride hydrate form enhances solubility in aqueous buffers, ensuring consistent performance in staining protocols. DAB is valued for its stability, reproducibility, and compatibility with a range of fixation and embedding techniques. It is particularly useful for permanent staining applications, as the reaction product resists fading over time. Proper handling and disposal are recommended due to its potential carcinogenicity.

DAB tetrahydrochloride hydrate structure

868272-85-9 structure

Product Name:DAB tetrahydrochloride hydrate

CAS No:868272-85-9

MF:C₁₂H₁₇ClN₄O

MW:268.742581129074

MDL:MFCD08273058

CID:721071

PubChem ID:87560724

Update Time:2025-06-08

DAB tetrahydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

- 3,3′-Diaminobenzidine tetrahydrochloride hydrate
- 3,3'-Diaminobenzidine Tetrahydrochloride Hydrate[for Biochemical Research]
- [1,1'-Biphenyl]-3,3',4,4'-tetramine,hydrochloride, hydrate (1:4:?)
- 3,3'-Diaminobenzidine tetrahydrochloride hydrate
- DAB TETRAHYDROCHLORIDE HYDRATE
- DAB 4HCl
- DAB·4HCl Hydrate
- 3,3',4,4'-Tetraaminobiphenyl Tetrahydrochloride Hydrate
- DAB
- 3,3',4,4'-Biphenyltetramine tetrahydrochloride
- 3,3'-DIAMINOBENZIDINE TETRAHYDROCHLORIDE
- 3,3',4,4'-Tetraaminobiphenyl tetrahydrochloride
- [1,1'-Biphenyl]-3,3',4,4'-tetramine, tetrahydrochloride
- 3,3'-Diaminobenzidine hydrochloride
- DAB TETRAHYDROCHLORIDE
- 3,3'-Diaminobenzidine-4HCl
- 3,3'-Diammoniumbenzidinium tetrachloride
- 3,3'-Diaminobenzidine, tetrahydrochloride
- 4-(3,4-diaminophenyl)benzene-1,2-diamine tetrahydrochloride
- 3,3
- [1,1′-Biphenyl]-3,3′,4,4′-tetramine hydrochloride hydrate (1:4:?) (ACI)
- [1,1′-Biphenyl]-3,3′,4,4′-tetramine, tetrahydrochloride, hydrate (9CI)
- 3,3'-Diaminobenzidine tetrahydrochloride hydrate, >=96%
- HB0687
- C12H14N4.4HCl
- MFCD08273058
- DB-347761
- 3,3'-Diaminobenzidine tetrahydrochloride hydrate, for spectrophotometric det. of Se, >=97.5%
- DXWSCXIZIHILNP-UHFFFAOYSA-N
- [1,1'-Biphenyl]-3,3',4,4'-tetraamine tetrahydrochloride hydrate
- C12H20Cl4N4O
- 4-(3,4-Diaminophenyl)benzene-1,2-diamine tetrahydrochloride hydrate
- 4-(3,4-diaminophenyl)benzene-1,2-diamine;hydrate;tetrahydrochloride
- 3,3 inverted exclamation marka-Diaminobenzidine tetrahydrochloride hydrate
- AKOS016010263
- 3,3'-Diaminobenzidinetetrahydrochloride Hydrate
- 3,3-Diaminobenzidine (DAB) tetrahydrochloride
- 3,3'-Diaminobenzidine tetrahydrochloride hydrate, Suitable for use in diagnostic manufacturing
- 3,3'-Diaminobenzidine tetrahydrochloride hydrate, ISOPAC(R)
- 3,3'-DIAMINOBENZIDINE TETRAHCL HYDRATE
- 868272-85-9
- DAB tetrahydrochloride hydrate
- MDL： MFCD08273058
- Inchi： 1S/C12H14N4.ClH.H2O/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8;;/h1-6H,13-16H2;1H;1H2
- InChI Key： YOEDEMAWKGDBAW-UHFFFAOYSA-N
- SMILES： Cl.O.NC1C(N)=CC(C2C=C(N)C(N)=CC=2)=CC=1

Computed Properties

Exact Mass: 360.026
Monoisotopic Mass: 358.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104

Experimental Properties

Color/Form: Not determined
Melting Point: 300°C
Boiling Point: 481.7°C at 760 mmHg
Flash Point: 282.7°C
Solubility: H2O: soluble50mg/mL
Water Partition Coefficient: Soluble at 5%(w/v) in water
PSA: 104.08000
LogP: 7.21520
Sensitiveness: Sensitive to heat, light and air
Solubility: Not determined

DAB tetrahydrochloride hydrate Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H319,H341,H350
Warning Statement： P201,P281,P305+P351+P338,P308+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 45-22-36-68
Safety Instruction： 53-26-45
RTECS：DV8753000
Hazardous Material Identification：
TSCA：Yes
Storage Condition：0-10°C

DAB tetrahydrochloride hydrate Pricemore >>

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